2-(3-Chlorophenyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid

• Molecular Formula: C15H12ClNO4
• Molecular Weight: 305.71 g/mol
• IUPAC Name: 3-(3-chlorophenyl)-4-oxo-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxylic acid
• InChI: InChI=1S/C15H12ClNO4/c16-8-2-1-3-9(6-8)17-7-15-5-4-10(21-15)11(14(19)20)12(15)13(17)18/h1-6,10-12H,7H2,(H,19,20)
• InChI Key: FYMDPHPYLXMCGD-UHFFFAOYSA-N
• Canonical SMILES: C1C23C=CC(O2)C(C3C(=O)N1C4=CC(=CC=C4)Cl)C(=O)O

Description

WAY-337647 is a chemical compound known for its role as an inhibitor of mitogen-activated protein kinase kinase 4

Preparation Methods

The synthesis of WAY-337647 involves several steps, including the use of specific reagents and reaction conditions. While detailed synthetic routes are proprietary, the general approach involves the preparation of intermediate compounds, followed by purification and conversion to the final product . Industrial production methods typically focus on optimizing yield and purity through controlled reaction conditions and purification techniques.

Chemical Reactions Analysis

WAY-337647 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

WAY-337647 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its effects on cellular pathways and mechanisms.

Medicine: Investigated for its potential therapeutic applications, particularly in the treatment of diseases involving mitogen-activated protein kinase pathways.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

WAY-337647 exerts its effects by inhibiting mitogen-activated protein kinase kinase 4. This inhibition disrupts the signaling pathways involved in cellular processes such as proliferation, differentiation, and apoptosis. The molecular targets and pathways involved include the mitogen-activated protein kinase pathway, which plays a crucial role in various cellular functions .

Comparison with Similar Compounds

WAY-337647 can be compared with other inhibitors of mitogen-activated protein kinase kinase 4. Similar compounds include:

• PD-0325901
• Trametinib
• Cobimetinib